
In Vivo Imaging Probe D1N8: Information Not
Publicly Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D1N8

Cat. No.: B12369961 Get Quote

Despite a comprehensive search of scientific literature and public databases, no information

was found regarding an in vivo imaging probe specifically designated as "D1N8." This suggests

that "D1N8" may be an internal compound code, a newly developed probe not yet published in

scientific literature, or a potential misspelling of a different probe.

In vivo imaging is a powerful technique that allows for the non-invasive visualization of

biological processes within a living organism. This is often achieved through the use of

molecular probes, which are designed to interact with specific targets, such as enzymes or

biomarkers, and generate a detectable signal, such as fluorescence.

Key areas where such probes are utilized include the study of:

Hypoxia: A condition characterized by low oxygen levels in tissues, which is a common

feature of solid tumors. Probes designed to detect hypoxia often target enzymes like

nitroreductases, which are more active in low-oxygen environments.

Nitroreductase Activity: These enzymes are found in both bacteria and in hypoxic

mammalian cells. Fluorescent probes that are activated by nitroreductases can serve as

markers for bacterial infections or tumor hypoxia.

The development and characterization of a new in vivo imaging probe involves extensive

research to determine its chemical structure, mechanism of action, and its efficacy and safety

in biological systems. This information is typically disseminated through peer-reviewed

publications and scientific conferences.
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Without any publicly available information on a probe named "D1N8," it is not possible to

provide the detailed application notes, experimental protocols, quantitative data, or signaling

pathway diagrams as requested.

Researchers, scientists, and drug development professionals seeking information on a specific

probe are encouraged to verify the designation and consult internal documentation or recent

publications from the relevant research group or company. If "D1N8" is known by another name

or if it is a recently published compound, providing the correct identifier would enable a more

successful retrieval of the required information.

To cite this document: BenchChem. [In Vivo Imaging Probe D1N8: Information Not Publicly
Available]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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